Cas no 117846-67-0 (Benzaldehyde, 4-(methyloctadecylamino)-)

Benzaldehyde, 4-(methyloctadecylamino)- structure
117846-67-0 structure
Product Name:Benzaldehyde, 4-(methyloctadecylamino)-
CAS No:117846-67-0
MF:C26H45NO
MW:387.641607999802
CID:1207193
PubChem ID:71339427
Update Time:2025-04-20

Benzaldehyde, 4-(methyloctadecylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(methyloctadecylamino)-
    • 4-[methyl(octadecyl)amino]benzaldehyde
    • SCHEMBL21523334
    • 117846-67-0
    • DTXSID90766860
    • Inchi: 1S/C26H45NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27(2)26-21-19-25(24-28)20-22-26/h19-22,24H,3-18,23H2,1-2H3
    • InChI Key: IRYBBAQPLIKGMJ-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)N(C)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 387.35035
  • Monoisotopic Mass: 387.350115059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 19
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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